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Compound of Interest

Compound Name: Amyl decanoate

Cat. No.: B1679548

This in-depth guide provides critical information on Amyl Decanoate (CAS No. 5933-87-9),
tailored for researchers, scientists, and professionals in drug development. Below, you will find
detailed data on its properties, safety protocols, and a workflow for safe handling.

Core Properties and Identification

Amyl decanoate, also known as pentyl decanoate, is an ester with a fruity, cognac-like aroma.
[1] It is found naturally in apples, brandy, and wine.[1]

Synonyms: Amyl caprate, Decanoic acid, pentyl ester, Pentyl decanoate[1][2][3] CAS Number:
5933-87-9[1][2][3][4][5] Molecular Formula: C1sH3002[1][2][3][4] Molecular Weight: 242.40
g/mol [1][4][6]

Quantitative Data Summary

The following tables summarize the key physical, chemical, and safety data for amyl
decanoate.

Table 1: Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1679548?utm_src=pdf-interest
https://www.benchchem.com/product/b1679548?utm_src=pdf-body
https://www.benchchem.com/product/b1679548?utm_src=pdf-body
https://flavscents.com/library/material/583910a13d/a
https://flavscents.com/library/material/583910a13d/a
https://flavscents.com/library/material/583910a13d/a
https://www.drugfuture.com/gsrs/substance/mpu26m3l4r
https://www.synerzine.com/docs/sds/W0118%20SDS%20(US-English).pdf
https://flavscents.com/library/material/583910a13d/a
https://www.drugfuture.com/gsrs/substance/mpu26m3l4r
https://www.synerzine.com/docs/sds/W0118%20SDS%20(US-English).pdf
https://cymitquimica.com/products/3B-D0018/amyl-decanoate/
https://gentaur.com/products/4323493159031-amyl-decanoate
https://flavscents.com/library/material/583910a13d/a
https://www.drugfuture.com/gsrs/substance/mpu26m3l4r
https://www.synerzine.com/docs/sds/W0118%20SDS%20(US-English).pdf
https://cymitquimica.com/products/3B-D0018/amyl-decanoate/
https://flavscents.com/library/material/583910a13d/a
https://cymitquimica.com/products/3B-D0018/amyl-decanoate/
https://www.thegoodscentscompany.com/data/rw1001591.html
https://www.benchchem.com/product/b1679548?utm_src=pdf-body
https://www.benchchem.com/product/b1679548?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Source

Colorless to almost colorless

Appearance o [1][4]
clear liquid
Purity >93.0% (GC) [4]
. , 0.85700 to 0.86200 @ 20.00
Specific Gravity oc [1]

1.43000 to 1.43400 @ 20.00

Refractive Index oc [1]

Flash Point >100.00 °C (> 212.00 °F) TCC  [1][6]
0.002000 mmHg @ 25.00 °C

Vapor Pressure [1]
(est)

Water Solubility 0.1577 mg/L @ 25 °C (est) [1]

LogP (o/w) 6.553 (est) [1]

Table 2: Safety and Hazard Ratings

Hazard Rating

Health Hazard Fire Hazard Reactivity Source
System

NFPA 0 1 0 [3]

NFPA Ratings: 0
= Minimal
Hazard, 1 =
Slight Hazard

Experimental Protocols: Safety and Handling

Based on available safety data sheets, the following protocols are recommended for handling
amyl decanoate in a laboratory setting.

Personal Protective Equipment (PPE) Protocol

o Eye Protection: Wear chemical safety goggles.
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» Hand Protection: Handle with gloves. Inspect gloves prior to use and use proper glove
removal technique. Dispose of contaminated gloves after use.

o Skin and Body Protection: Wear a lab coat. Complete protective clothing may be required for
large spills.

o Respiratory Protection: Ensure good ventilation of the work station. If ventilation is
inadequate, a self-contained breathing apparatus may be necessary.

Spill Response Protocol

o Immediate Action: Ventilate the spillage area.[3] Remove all sources of ignition. Evacuate
personnel to safe areas.

o Containment: Prevent further leakage or spillage. Do not let the product enter drains.

o Clean-up: For small spills, take up the liquid spill into absorbent material. For larger spills,
contain the spillage and then collect with an electrically protected vacuum cleaner or by wet-
brushing.

» Disposal: Place the collected material in a suitable container for disposal at an authorized
site.

First-Aid Measures Protocol

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[3]
o Skin Contact: Wash skin with plenty of water.[3]
o Eye Contact: Rinse eyes with water as a precaution.[3]

¢ Ingestion: If the person feels unwell, call a poison center or doctor.[3] Do not induce
vomiting.

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of amyl decanoate
from receipt to disposal.
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Safe handling workflow for amyl decanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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